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Compound of Interest

Compound Name: cis-3,5-Dimethylpiperidine

Cat. No.: B012482

An In-depth Technical Guide to cis-3,5-
Dimethylpiperidine
For Researchers, Scientists, and Drug Development Professionals

Core Summary: This document provides a comprehensive technical overview of cis-3,5-
Dimethylpiperidine, a versatile heterocyclic compound with significant applications in the
pharmaceutical and chemical industries. This guide details its chemical identity, physical and
spectral properties, and provides a detailed experimental protocol for its synthesis and
purification.

Chemical Identity and Properties
o CAS Number: 14446-75-4

e Molecular Formula: C7H1sN

Table 1: Physicochemical Properties of cis-3,5-Dimethylpiperidine
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Property Value Reference
Molecular Weight 113.20 g/mol [1112113114]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 141.2 + 8.0 °C (Predicted) [1]

Density 0.794 £ 0.06 g/cm3 (Predicted) [1]
Solubility Ch.loroform (Slightly), Methanol o

(Slightly)
pKa 10.52 + 0.10 (Predicted) [1]
LogP 1.58 [1]

Table 2: Spectroscopic Data for cis-3,5-Dimethylpiperidine

Spectrum Type Key Peaks/Signals
Spectral data is available but specific peak

1H NMR , _ ,
assignments require further analysis.
Spectral data is available but specific peak

13C NMR _ _ _
assignments require further analysis.

R Characteristic peaks for N-H and C-H stretching
are expected.

Mass Spectrometry Molecular ion peak (M+) at m/z = 113.

Synthesis and Purification

The primary route for the synthesis of 3,5-dimethylpiperidine is the catalytic hydrogenation of
3,5-lutidine (3,5-dimethylpyridine). This process typically yields a mixture of cis and trans
isomers, which can then be separated. The selection of catalyst and reaction conditions can
influence the isomeric ratio of the product.

Experimental Protocol: Synthesis of cis-3,5-Dimethylpiperidine via Catalytic Hydrogenation
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This protocol describes a general procedure for the synthesis of 3,5-dimethylpiperidine,
followed by the separation of the cis isomer.

Materials:

e 3,5-Lutidine

e 5% Ruthenium on Alumina (Ru/Al20s3) catalyst
o Water (solvent)

» High-pressure autoclave reactor

o Fractional distillation apparatus

o Standard laboratory glassware and equipment
Procedure:

e Reaction Setup: In a high-pressure autoclave reactor, combine 3,5-lutidine, water, and the
5% Ruthenium on Alumina catalyst. A typical ratio would be 1:1:0.05 by weight, but this may
be optimized.

o Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with
hydrogen to the desired pressure (e.g., 3-10 kg/cm 2) and heat to the reaction temperature
(e.g., 180-250 °C)[2][3].

o Reaction Monitoring: Maintain the reaction under constant stirring for a sufficient time to
ensure complete conversion of the starting material. The reaction progress can be monitored
by techniques such as Gas Chromatography (GC).

o Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the hydrogen gas.

o Catalyst Removal: The crude product mixture is separated from the solid catalyst by
decantation or filtration[2]. The catalyst can often be reused for subsequent batches[2].
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 Purification (Isomer Separation): The resulting aqueous mixture of cis- and trans-3,5-
dimethylpiperidine is subjected to fractional distillation. The lower boiling point of the cis
isomer allows for its separation from the trans isomer and any remaining water[2]. Alternative
methods for isomer separation include crystallization or chromatography[1].

Safety Precautions: This reaction should be carried out in a well-ventilated fume hood by
trained personnel. The use of a high-pressure reactor requires appropriate safety measures.
Handle all chemicals with care, wearing appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat.

Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of cis-3,5-
Dimethylpiperidine.
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Reactants:
3,5-Lutidine, Water, 5% Ru/Al203 Catalyst
Catalytic Hydrogenation
(High-pressure autoclave, 180-250°C, 3-10 kg/cm? H2)

Reaction Work-up:

Cooling, Venting

Catalyst Removal
(Decantation/Filtration)

'

Crude Product:
Aqueous mixture of cis/trans isomers

Purification:
Fractional Distillation

Y
Final Product: Byproduct:
cis-3,5-Dimethylpiperidine trans-3,5-Dimethylpiperidine

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for cis-3,5-Dimethylpiperidine.

Applications in Research and Development
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cis-3,5-Dimethylpiperidine serves as a crucial building block in the synthesis of various
pharmaceutical compounds and agrochemicals. Its stereochemistry plays a significant role in
the biological activity of the final products. For instance, it is a key intermediate in the
production of the antibiotic Tilmicosin[3]. Furthermore, its derivatives are utilized in the
synthesis of advanced materials like zeolites, where they act as structure-directing agents[1].
The distinct properties of the cis and trans isomers allow for their specific applications in
asymmetric synthesis and catalysis[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b012482?utm_src=pdf-body
https://patents.google.com/patent/CN113372262A/en
https://www.tuodaindus.com/exploring-the-role-of-35-dimethylpiperidine-in-modern-organic-synthesis/
https://www.tuodaindus.com/exploring-the-role-of-35-dimethylpiperidine-in-modern-organic-synthesis/
https://www.benchchem.com/product/b012482?utm_src=pdf-custom-synthesis
https://www.tuodaindus.com/exploring-the-role-of-35-dimethylpiperidine-in-modern-organic-synthesis/
https://patents.google.com/patent/CN1636979A/en
https://patents.google.com/patent/CN1636979A/en
https://patents.google.com/patent/CN113372262A/en
https://patents.google.com/patent/CN113372262A/en
https://www.chemimpex.com/products/26975
https://www.benchchem.com/product/b012482#cis-3-5-dimethylpiperidine-cas-number-and-molecular-formula
https://www.benchchem.com/product/b012482#cis-3-5-dimethylpiperidine-cas-number-and-molecular-formula
https://www.benchchem.com/product/b012482#cis-3-5-dimethylpiperidine-cas-number-and-molecular-formula
https://www.benchchem.com/product/b012482#cis-3-5-dimethylpiperidine-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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